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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling of liquid but-2-ynedinitrile (also

known as dicyanoacetylene or carbon subnitride). Due to its highly reactive, toxic, and

potentially explosive nature, strict adherence to safety protocols is paramount.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with liquid but-2-ynedinitrile?

A1: But-2-ynedinitrile is a highly energetic and endothermic compound, posing several

significant risks:

Explosive Decomposition: The pure compound and concentrated solutions are potentially

explosive and can decompose violently into carbon powder and nitrogen gas, especially

when heated.[1][2]

Polymerization: It can polymerize at room temperature, a reaction that can be exothermic

and potentially lead to a runaway reaction and explosion.[1][2][3]

Extreme Flammability: It is extremely flammable and burns with an exceptionally hot flame

(approximately 4990 °C or 9008 °F in oxygen), one of the hottest known chemical flames.[2]

High Toxicity: As a cyanide-containing compound, it is highly toxic and poses a significant

hazard through inhalation, ingestion, and skin absorption.[1] Its high vapor pressure
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increases the inhalation risk.[1]

Reactivity: The electron-withdrawing cyanide groups make it a powerful dienophile and

highly reactive with a wide range of organic and inorganic materials.[2]

Q2: What are the immediate signs of polymerization, and what should I do if I observe them?

A2: Signs of polymerization include the liquid turning dark or the formation of a dark solid mass.

[1] If you observe these signs, do not attempt to handle the material. Immediately evacuate the

area, alert your colleagues, and contact your institution's emergency response team.

Q3: Can I store liquid but-2-ynedinitrile at room temperature?

A3: No. But-2-ynedinitrile is unstable at room temperature and will polymerize.[1] It must be

stored at very low temperatures, such as in a dewar with dry ice (-78 °C) or in a freezer rated

for explosive materials.[1] Dilute solutions are significantly more stable and may be kept at

standard conditions for short periods, but this should be evaluated on a case-by-case basis.[1]

Q4: What should I do in case of a spill?

A4: In the event of a but-2-ynedinitrile spill, immediate and decisive action is critical.

Small Spill (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE (see Troubleshooting Guide), contain the spill with an inert

absorbent material like sand or vermiculite. Do not use combustible materials like paper

towels.

Carefully collect the absorbed material into a designated, sealed container for hazardous

waste.

Decontaminate the area with a 10% bleach solution, followed by a water rinse. All

decontamination materials must be disposed of as hazardous waste.

Large Spill (or any spill outside a fume hood):
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Immediately evacuate the laboratory, closing the doors behind you.

Activate the nearest fire alarm to alert others.

From a safe location, call your institution's emergency response number and provide

details about the spill.

Do not attempt to clean up a large spill yourself.

Troubleshooting Guides
Issue 1: Unexpected Color Change or Solid Formation in
the Sample

Possible Cause Troubleshooting Steps

Polymerization

1. DO NOT TOUCH OR MOVE THE

CONTAINER. 2. Immediately evacuate the area.

3. Alert your supervisor and EH&S department.

4. Do not attempt to open or handle the

container. There is a risk of a pressure buildup

and explosion.

Contamination

1. If the material has not yet shown signs of

rapid polymerization (e.g., significant darkening

or solid formation), treat it as highly unstable. 2.

Plan for immediate and careful disposal

following your institution's hazardous waste

protocols for reactive materials.

Issue 2: Difficulty in Handling Due to High Volatility
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Possible Cause Troubleshooting Steps

High Vapor Pressure

1. Always handle liquid but-2-ynedinitrile in a

certified chemical fume hood with a low sash

position. 2. Work with the smallest quantities

possible. 3. Keep the material cold during

transfer using an ice bath. 4. Ensure all

transfers are conducted swiftly and efficiently to

minimize evaporation.

Issue 3: Incompatibility with Reaction Components or
Equipment

Possible Cause Troubleshooting Steps

Reaction with Solvents or Reagents

1. Conduct a thorough literature search for

known incompatibilities before starting any new

reaction. 2. Avoid contact with strong oxidizing

agents, acids, bases, and finely powdered

metals. 3. Be aware that nitriles can react

violently with strong oxidizing acids. 4. Perform

a small-scale test reaction in a controlled

environment before scaling up.

Material Degradation of Equipment

1. Use glassware made of borosilicate glass that

has been inspected for any cracks or defects. 2.

For metal components, use stainless steel

(316L is preferred) where possible, but be

aware that compatibility data for but-2-

ynedinitrile is limited. Brass and copper should

be avoided. 3. For seals and tubing, use

chemically resistant materials like PTFE. Always

check specific chemical resistance charts for

nitriles.

Data Presentation
Table 1: Physical and Chemical Properties of But-2-ynedinitrile
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Property Value Reference

Chemical Formula C₄N₂ [2]

Molar Mass 76.06 g/mol [2]

Appearance Colorless volatile liquid [2]

Melting Point 20.5 °C (68.9 °F) [2]

Boiling Point 76.5 °C (169.7 °F) [2]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
+500.4 kJ/mol [2]

Flame Temperature in Oxygen ~5260 K (4987 °C, 9008 °F) [2]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield

Protects against splashes and

potential explosions.

Hand Protection

Double-gloving with nitrile

gloves. Consider a flame-

resistant outer glove for larger

quantities.

Provides chemical resistance.

Nitrile has good resistance to

many weak acids and organic

solvents but poor resistance to

strong acids and some

ketones.[4][5] Always check

specific glove manufacturer's

resistance data.

Body Protection
Flame-resistant lab coat (e.g.,

Nomex) over cotton clothing.

Protects against fire hazards.

Synthetic materials should be

avoided.

Respiratory Protection

Work in a certified chemical

fume hood. For emergency

situations, a self-contained

breathing apparatus (SCBA) is

required.

Protects against inhalation of

toxic vapors.

Experimental Protocols
Protocol 1: General Safe Handling and Transfer

Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Have all necessary equipment, including PPE, spill kit (with inert absorbent), and waste

containers, readily accessible.

Notify a colleague that you will be working with but-2-ynedinitrile. Do not work alone.

Prepare a cold bath (e.g., ice-water) to keep the but-2-ynedinitrile container cool.
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Procedure:

Don all required PPE.

Place the but-2-ynedinitrile container in the cold bath inside the fume hood.

Use a clean, dry syringe or cannula for liquid transfer. Ensure the syringe is compatible

with nitriles.

Transfer the required amount of liquid slowly and carefully to the reaction vessel, which

should also be in a cold bath.

Immediately cap the but-2-ynedinitrile container and return it to cold storage.

Clean any residual material from the syringe or cannula by rinsing with a suitable solvent

(e.g., a high-boiling point hydrocarbon) in the fume hood, and dispose of the rinse as

hazardous waste.

Protocol 2: Decontamination of Glassware
Initial Rinse:

In a fume hood, rinse the glassware with a small amount of a high-boiling point, inert

organic solvent to remove the bulk of the but-2-ynedinitrile. Collect this rinse for

hazardous waste disposal.

Decontamination:

Prepare a fresh 10% bleach solution.

Carefully rinse the glassware with the bleach solution to oxidize any remaining cyanide

compounds.

Allow the bleach solution to be in contact with the glassware for at least 15 minutes.

Dispose of the bleach solution as hazardous waste.

Final Cleaning:
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Wash the glassware with soap and water, followed by a final rinse with deionized water.

Mandatory Visualization
Preparation Phase

Handling Phase

Cleanup Phase

Don Appropriate PPE

Verify Fume Hood Operation

Prepare Spill Kit

Inform Colleague

Cool Sample in Ice Bath

Transfer with Syringe/Cannula

Return to Cold Storage

Rinse Equipment with Solvent

Decontaminate with Bleach Solution

Dispose of all Waste Properly
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Click to download full resolution via product page

Caption: A typical experimental workflow for handling liquid but-2-ynedinitrile.
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Caption: Decision-making workflow for a but-2-ynedinitrile spill.
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Caption: Logical relationship between storage temperature and stability of but-2-ynedinitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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